Cas no 2229289-93-2 (3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol
• CAS No: 2229289-93-2
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 6143674
• PubChem ID: 165971184
• Update Time: 2025-08-03

3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol
• 2229289-93-2
• EN300-1986421

• Inchi： 1S/C10H14ClN3O/c1-5-6(2)13-14-9(11)8(5)10(12)3-7(15)4-10/h7,15H,3-4,12H2,1-2H3
• InChI Key： LTXVNYOUNYEHPH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C)N=N1)C1(CC(C1)O)N

Computed Properties

• Exact Mass: 227.0825398g/mol
• Monoisotopic Mass: 227.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72Ų

Additional information on 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol

Professional Introduction to 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol (CAS No. 2229289-93-2)

3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol, identified by its CAS number 2229289-93-2, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a cyclobutane core fused with a pyridazine moiety, further functionalized with an amino group and a chlorinated pyridazine substituent. The presence of these specific functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The cyclobutane ring in 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol introduces rigidity to the molecular framework, which can influence both the metabolic stability and binding affinity of the compound. This structural feature is particularly valuable in medicinal chemistry, as it can enhance the pharmacokinetic profile of potential drug candidates. Additionally, the pyridazine ring is a well-known pharmacophore that has been extensively studied for its role in various biological pathways. The chloro substituent on the pyridazine ring further modulates the electronic properties of the molecule, potentially affecting its interaction with biological targets.

In recent years, there has been growing interest in developing novel small molecules that can modulate enzyme activity and cellular signaling pathways. The amino group in 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol provides a site for further derivatization, allowing chemists to explore diverse chemical space. This flexibility has enabled researchers to design analogs with enhanced potency, selectivity, and solubility. For instance, modifications of the amino group can lead to compounds with improved bioavailability and reduced off-target effects.

One of the most compelling aspects of 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol is its potential application in addressing unmet medical needs. Current research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The structural motifs present in this molecule are reminiscent of known bioactive scaffolds, which has prompted investigations into its pharmacological profile. Preliminary studies have indicated that derivatives of this compound may interfere with key molecular targets involved in disease pathogenesis.

The synthesis of 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-yl)cyclobutan-1-ol presents both challenges and opportunities for synthetic chemists. The cyclobutane ring necessitates careful handling to ensure regioselectivity during functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct this core structure efficiently. Additionally, the introduction of the chloro substituent on the pyridazine ring requires precise control to avoid unwanted side reactions. These synthetic strategies underscore the compound's complexity but also highlight its synthetic accessibility with modern techniques.

The biological evaluation of 3-amino-3-(3-chloro-5,6-dimethylpyridazin-4-y)cyclobutan -1 -ol has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes. Moreover, animal models have provided insights into its pharmacokinetic behavior and safety profile. These findings are consistent with reports on related compounds that have shown promise in preclinical studies. However, further investigations are needed to fully elucidate its mechanism of action and therapeutic potential.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel bioactive molecules like 3-amino - 3 -( 3 -chloro - 5 , 6 - dimethylpyridazin - 4 - yl ) cyc lobu tan - 1 - ol . Molecular docking studies have been performed to predict binding interactions between this compound and target proteins. These simulations have helped identify key residues involved in binding affinity and have guided structural optimization efforts. By leveraging computational tools alongside experimental data, researchers can more efficiently design derivatives with improved pharmacological properties.

The future direction of research on CAS No. 2229289 -93 -2 lies in expanding its chemical diversity through structural modifications while maintaining its core pharmacophoric elements. Exploration into different substitution patterns on the cyclobutane ring and pyridazine moiety may uncover new analogs with enhanced efficacy or selectivity. Additionally, investigating prodrug formulations could address solubility issues and improve bioavailability for clinical applications.

In conclusion, 3 - amino - 3 -( 3 - chloro - 5 , 6 - dimethylpy ridazin -4 - yl ) cyc lobu tan -1 - ol represents a fascinating subject for medicinal chemistry research due to its unique structural features and promising biological activities . Its synthesis , pharmacological evaluation ,and computational studies highlight its potential as a lead compound for developing novel therapeutic agents . As research progresses ,this molecule is likely to contribute significantly to advancements in drug discovery across multiple therapeutic areas .